Cas no 2649017-42-3 (N-cyclopropyl-1-oxa-2,7-diazaspiro4.5dec-2-ene-3-carboxamide)

• Product Name: N-cyclopropyl-1-oxa-2,7-diazaspiro4.5dec-2-ene-3-carboxamide
• CAS No: 2649017-42-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD31735916
• CID: 5240012
• PubChem ID: 134077383
• Update Time: 2025-10-21

N-cyclopropyl-1-oxa-2,7-diazaspiro4.5dec-2-ene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide, N-cyclopropyl-
• N-cyclopropyl-1-oxa-2,7-diazaspiro4.5dec-2-ene-3-carboxamide

• MDL： MFCD31735916
• Inchi： 1S/C11H17N3O2/c15-10(13-8-2-3-8)9-6-11(16-14-9)4-1-5-12-7-11/h8,12H,1-7H2,(H,13,15)
• InChI Key： CGYBFKGPNGJQCQ-UHFFFAOYSA-N
• SMILES： O1C2(CCCNC2)CC(C(NC2CC2)=O)=N1

Additional information on N-cyclopropyl-1-oxa-2,7-diazaspiro4.5dec-2-ene-3-carboxamide

Comprehensive Analysis of N-cyclopropyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide (CAS 2649017-42-3): Structure, Applications, and Research Insights

The compound N-cyclopropyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide (CAS 2649017-42-3) represents a fascinating example of spirocyclic heterocycles, a class of molecules that has garnered significant attention in modern medicinal chemistry and drug discovery. With its unique spiro[4.5]decane core and multiple heteroatoms, this molecule offers a rich platform for exploring novel pharmacological activities and structure-activity relationships.

Recent trends in pharmaceutical research highlight the growing importance of spirocyclic compounds due to their three-dimensional complexity and potential for target selectivity. The presence of both oxa (oxygen) and diazaspiro (nitrogen) moieties in this molecule makes it particularly interesting for researchers investigating GPCR modulators or kinase inhibitors, which are currently hot topics in drug development circles.

The structural features of N-cyclopropyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide deserve special attention. The cyclopropyl substituent is known to influence metabolic stability, while the spirocyclic system contributes to conformational restriction - a property highly valued in the design of CNS-active compounds. These characteristics align with current industry focus on blood-brain barrier penetration and neurotherapeutic agents.

From a synthetic chemistry perspective, the construction of the 1-oxa-2,7-diazaspiro[4.5]dec-2-ene scaffold presents interesting challenges that have been addressed in recent literature. Modern C-H activation techniques and photocatalytic methods may offer efficient routes to such structures, reflecting the pharmaceutical industry's push toward green chemistry and atom economy.

The carboxamide functionality in this molecule provides a versatile handle for further derivatization, making it valuable for combinatorial chemistry approaches. This feature is particularly relevant given the current emphasis on fragment-based drug discovery and proteolysis targeting chimeras (PROTACs) in academic and industrial research settings.

While specific biological data for CAS 2649017-42-3 may be limited in public domains, the structural analogs of this compound have shown promise in modulating various enzyme targets. The scientific community has shown particular interest in similar spirooxindole and diazaspiro derivatives for their potential in treating neurodegenerative disorders and metabolic diseases.

From a computational chemistry standpoint, the three-dimensional structure of N-cyclopropyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide presents interesting opportunities for molecular docking studies and quantum mechanical calculations. These approaches are increasingly important in the era of AI-driven drug discovery, where accurate prediction of ligand-protein interactions can significantly accelerate research timelines.

The physicochemical properties of this compound, including its logP, polar surface area, and hydrogen bond donor/acceptor count, suggest potential for oral bioavailability - a key consideration in current drug development paradigms. These parameters align well with the industry's focus on Lipinski's rule of five compliant molecules.

In the context of intellectual property landscape, compounds featuring spirocyclic cores similar to CAS 2649017-42-3 have been the subject of numerous patent applications in recent years, particularly in areas of oncology and inflammatory diseases. This reflects the continued pharmaceutical interest in such structural motifs.

Future research directions for this class of compounds may include exploration of their crystal engineering potential or investigation as organocatalysts. The growing field of supramolecular chemistry could also benefit from studies on the self-assembly properties of such heterocyclic systems.

For synthetic chemists and medicinal researchers, the compound N-cyclopropyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide represents an intriguing case study in molecular design and property optimization. Its structural features embody several contemporary principles in lead compound development, making it a valuable subject for both academic investigation and industrial application.